Cas no 715-11-7 (Sec-Butyl 4-Methylbenzenesulfonate)

Sec-Butyl 4-Methylbenzenesulfonate structure
715-11-7 structure
Product Name:Sec-Butyl 4-Methylbenzenesulfonate
CAS No:715-11-7
MF:C11H16O3S
MW:228.31
MDL:MFCD24660588
CID:545463
PubChem ID:4064321
Update Time:2025-04-24

Sec-Butyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 4-methyl-, 1-methylpropyl ester
    • butan-2-yl 4-methylbenzenesulfonate
    • sec-Butyl 4-methylbenzenesulfonate
    • SEC-BUTYL-P-TOLUENESULFONATE
    • P-TOLUENESULFONIC ACID SEC-BUTYL ESTER
    • AYHWQTQILBGWRN-UHFFFAOYSA-N
    • AK318616
    • 4-methylbenzenesulfonic acid, sec-butyl ester
    • 4-methylbenzenesulfonic acid butan-2-yl ester
    • A828339
    • SEC-BUTYL4-METHYLBENZENESULFONATE
    • 715-11-7
    • FT-0659235
    • SCHEMBL92244
    • DS-11570
    • EN300-7004682
    • MFCD24660588
    • 2-butyl tosylate
    • A914562
    • AKOS027324955
    • DTXSID20398931
    • Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA)
    • butan-2-yl 4-methylbenzene-1-sulfonate
    • CS-W018377
    • DB-071274
    • Sec-Butyl 4-Methylbenzenesulfonate
    • MDL: MFCD24660588
    • Inchi: 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
    • InChI Key: AYHWQTQILBGWRN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CC

Computed Properties

  • Exact Mass: 228.08208
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 2.9

Experimental Properties

  • Boiling Point: 329.1°C at 760 mmHg
  • PSA: 43.37

Sec-Butyl 4-Methylbenzenesulfonate Security Information

Sec-Butyl 4-Methylbenzenesulfonate Pricemore >>

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